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Compound of Interest

Compound Name: Flutax 1

Cat. No.: B15556321

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Flutax 1 is a fluorescent derivative of paclitaxel, a potent microtubule-stabilizing agent. Its

intrinsic fluorescence allows for the direct visualization of microtubules in living cells, making it

a valuable tool in cell biology and cancer research.[1] This document provides detailed

protocols for the preparation of Flutax 1 stock and working solutions, ensuring accurate and

reproducible experimental outcomes.

Properties of Flutax 1
Flutax 1 is a green-fluorescent taxol derivative that binds with high affinity to microtubules,

enabling direct imaging of the microtubule cytoskeleton.[1] Its key properties are summarized in

the table below.
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Property Value Reference

Molecular Weight 1283.3 g/mol [1]

Excitation Maximum (λex) ~495 nm [1]

Emission Maximum (λem) ~520 nm [1]

Solubility
Soluble to 100 mM in DMSO

and ethanol
[1]

Purity ≥95% [1]

Storage Store at -20°C [1]

Mechanism of Action: Microtubule Stabilization
Flutax 1, like its parent compound paclitaxel, functions by binding to the β-tubulin subunit of

microtubules.[2] This binding event stabilizes the microtubule polymer, preventing its

depolymerization. The stabilization of microtubules disrupts the dynamic instability required for

normal cellular processes, particularly mitosis, leading to cell cycle arrest and apoptosis.[2][3]

Microtubule Dynamics
Flutax 1 Action Cellular Consequences

α/β-Tubulin Dimers
Microtubule Polymer

Polymerization

Depolymerization

Stabilized Microtubule

Flutax 1

Binds to
β-tubulin

Disruption of
Microtubule Dynamics Mitotic Arrest Apoptosis

Click to download full resolution via product page

Caption: Mechanism of Flutax 1 action on microtubule stability.
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Preparation of Flutax 1 Stock Solution (10 mM)
This protocol describes the preparation of a 10 mM stock solution of Flutax 1 in DMSO.

Materials:

Flutax 1 (lyophilized powder)

Dimethyl sulfoxide (DMSO), anhydrous

Microcentrifuge tubes

Pipettes and sterile, filter-barrier pipette tips

Procedure:

Calculate the required volume of DMSO. To prepare a 10 mM stock solution from a known

mass of Flutax 1, use the following formula:

Volume of DMSO (μL) = (Mass of Flutax 1 (mg) / 1283.3 g/mol ) * 100,000

Example: For 1 mg of Flutax 1: (1 mg / 1283.3 g/mol ) * 100,000 = 77.9 μL of DMSO

Reconstitute Flutax 1. Carefully add the calculated volume of anhydrous DMSO to the vial

containing the lyophilized Flutax 1 powder.

Ensure complete dissolution. Vortex the solution thoroughly to ensure the Flutax 1 is

completely dissolved. Gentle warming to 37°C can aid in dissolution.[4]

Aliquot and store. Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C, protected from light.
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Caption: Workflow for preparing Flutax 1 stock solution.

Preparation of Flutax 1 Working Solution for Live-Cell
Imaging
This protocol provides a method for preparing a working solution of Flutax 1 for labeling

microtubules in live cells, based on a common application in HeLa cells.[1]
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Materials:

10 mM Flutax 1 stock solution in DMSO

Hanks' Balanced Salt Solution (HBSS) or other appropriate cell culture medium

Microcentrifuge tubes

Pipettes and sterile, filter-barrier pipette tips

Procedure:

Determine the desired final concentration. A common working concentration for labeling live

HeLa cells is 2 μM.[1] However, the optimal concentration may vary depending on the cell

type and experimental conditions.

Calculate the required volume of stock solution. Use the formula M1V1 = M2V2 to calculate

the volume of the 10 mM stock solution needed.

V1 = (M2 * V2) / M1

Where:

M1 = Concentration of stock solution (10 mM)

V1 = Volume of stock solution to be added

M2 = Desired final concentration of working solution (e.g., 2 μM or 0.002 mM)

V2 = Final volume of working solution

Example: To prepare 1 mL of a 2 μM working solution: V1 = (0.002 mM * 1000 μL) / 10 mM =

0.2 μL

Prepare the working solution. Add the calculated volume of the 10 mM Flutax 1 stock

solution to the desired volume of pre-warmed (37°C) HBSS or cell culture medium.

Mix thoroughly. Gently vortex or pipette up and down to ensure the solution is homogeneous.
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Use immediately. The working solution should be used immediately for cell staining.

Application Example: Staining of Live HeLa Cells
The following is a summarized protocol for staining microtubules in live HeLa cells with Flutax
1.[1]

Protocol:

Culture HeLa cells on a suitable imaging dish or coverslip.

Aspirate the culture medium and wash the cells once with pre-warmed HBSS.

Apply the 2 μM Flutax 1 working solution to the cells.

Incubate for 1 hour at 37°C.[1]

Wash the cells with fresh HBSS to remove the excess Flutax 1.

Image the cells immediately using a fluorescence microscope with appropriate filters for

green fluorescence (λex ~495 nm; λem ~520 nm).

Important Considerations:

Flutax 1 staining is not well-retained after cell fixation.[1] Therefore, imaging should be

performed on live cells.

The fluorescent signal of Flutax 1 in live cells can diminish rapidly upon exposure to light.[1]

It is crucial to minimize light exposure to preserve the signal.

Troubleshooting
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Problem Possible Cause Solution

No or weak fluorescent signal Incorrect filter set

Ensure the use of filters

appropriate for fluorescein

(FITC).

Photobleaching

Minimize exposure to

excitation light. Use a neutral

density filter if available.

Low concentration of Flutax 1

Optimize the working

concentration of Flutax 1 for

your specific cell type.

High background fluorescence Incomplete washing
Ensure thorough washing after

incubation with Flutax 1.

Cell autofluorescence

Image a control sample of

unstained cells to determine

the level of autofluorescence.

Cell death or morphological

changes
Flutax 1 cytotoxicity

Reduce the incubation time or

the working concentration of

Flutax 1.

Solvent toxicity

Ensure the final concentration

of DMSO in the working

solution is low (typically

<0.1%).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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